2-chloro-N-cyclohexyl-4-fluorobenzamide

• IUPAC Name: 2-chloro-N-cyclohexyl-4-fluorobenzamide
• InChI: InChI=1S/C13H15ClFNO/c14-12-8-9(15)6-7-11(12)13(17)16-10-4-2-1-3-5-10/h6-8,10H,1-5H2,(H,16,17)
• InChI Key: MUBBHTLCNFCXCV-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)C2=C(C=C(C=C2)F)Cl
• Molecular Formula: C13H15ClFNO
• Molecular Weight: 255.71 g/mol

Description

2-Chloro-N-cyclohexyl-4-fluorobenzamide is a halogenated benzamide derivative characterized by a chloro group at position 2, a fluorine atom at position 4 on the benzene ring, and a cyclohexyl group attached to the amide nitrogen.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-chloro-N-cyclohexyl-4-fluorobenzamide typically involves the following steps:

Starting Materials: The synthesis begins with 4-fluorobenzoic acid, cyclohexylamine, and thionyl chloride.

Formation of 4-fluorobenzoyl chloride: 4-fluorobenzoic acid is reacted with thionyl chloride to form 4-fluorobenzoyl chloride.

Amidation Reaction: The 4-fluorobenzoyl chloride is then reacted with cyclohexylamine to form N-cyclohexyl-4-fluorobenzamide.

Chlorination: Finally, the N-cyclohexyl-4-fluorobenzamide is chlorinated using a chlorinating agent such as phosphorus pentachloride to yield 2-chloro-N-cyclohexyl-4-fluorobenzamide.

Industrial Production Methods

Industrial production of 2-chloro-N-cyclohexyl-4-fluorobenzamide follows similar synthetic routes but is optimized for large-scale production. This involves the use of continuous flow reactors, efficient purification techniques, and stringent quality control measures to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

2-chloro-N-cyclohexyl-4-fluorobenzamide can undergo various chemical reactions, including:

Nucleophilic Substitution: The chloro group can be substituted by nucleophiles such as amines or thiols.

Reduction: The compound can be reduced to form corresponding amines or alcohols.

Oxidation: Oxidative reactions can modify the benzamide moiety.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as sodium azide or potassium thiocyanate in polar aprotic solvents.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride.

Oxidation: Oxidizing agents such as potassium permanganate or chromium trioxide.

Major Products

Nucleophilic Substitution: Formation of substituted benzamides.

Reduction: Formation of cyclohexylamines or cyclohexanols.

Oxidation: Formation of carboxylic acids or ketones.

Scientific Research Applications

2-chloro-N-cyclohexyl-4-fluorobenzamide has several scientific research applications:

Medicinal Chemistry: It is studied for its potential as a pharmacophore in the development of new drugs.

Material Science: Used in the synthesis of advanced materials with specific properties.

Biological Studies: Investigated for its interactions with biological macromolecules.

Industrial Applications: Utilized in the production of specialty chemicals and intermediates.

Mechanism of Action

The mechanism of action of 2-chloro-N-cyclohexyl-4-fluorobenzamide involves its interaction with specific molecular targets. It can bind to enzymes or receptors, modulating their activity. The exact pathways depend on the specific application and target. For instance, in medicinal chemistry, it may inhibit or activate certain enzymes, leading to therapeutic effects.

Comparison with Similar Compounds

Key Insights :

• Positional Halogen Effects : The 2-chloro-4-fluoro configuration in the target compound may enhance binding to aromatic interaction sites in enzymes or receptors compared to analogs with halogens at positions 3 or 4 .
• Methoxy Addition : The 3-methoxy analog () shows neuropsychiatric activity, suggesting that electron-donating groups at position 3 could modulate CNS effects. The absence of this group in the target compound may reduce such activity.
• Cyclohexyl Modifications : Replacing cyclohexyl with a difluorocyclohexyl group () improves CCR5 antagonism, likely due to increased lipophilicity and conformational rigidity.

Variations in Amide Substituents

The nature of the N-substituent influences steric bulk and solubility.

Compound Name	Amide Substituent	Molecular Weight	Key Differences	Biological Activity	References
Target Compound	Cyclohexyl	~283.7 (estimated)	Baseline	–	–
2-Chloro-N,N-diethyl-4-fluoro-3-methoxybenzamide	Diethylamine	–	Smaller, flexible substituent	Antimicrobial properties
N-(4,4-Difluorocyclohexyl)-2,4-dimethoxybenzamide	Difluorocyclohexyl	–	Fluorinated cyclohexyl; dimethoxy	Moderate anticancer activity
N-{4-[(Cyclopropylcarbamoyl)methyl]phenyl}-4-(trifluoromethoxy)benzamide	Cyclopropylcarbamoyl-methylphenyl	–	Trifluoromethoxy group	Increased receptor selectivity

Key Insights :

• Cyclohexyl vs.
• Fluorinated Cyclohexyl : Difluorocyclohexyl substituents () enhance metabolic stability, a feature absent in the target compound.
• Receptor Selectivity : Trifluoromethoxy groups in analogs () improve receptor selectivity, indicating that electron-withdrawing substituents on the benzamide core could refine pharmacological profiles.

Key Insights :

• Multihalogenation : Bromo/chloro/trifluoromethyl combinations () increase reactivity, but the target compound’s simplicity (Cl/F only) may favor synthetic accessibility.
• Nitro Groups : Nitro-substituted analogs () enable selective modifications, though they may introduce toxicity concerns absent in the target compound.